Cas no 55757-32-9 (2-Bromophenylthiocyanate)

• Product Name: 2-Bromophenylthiocyanate
• CAS No: 55757-32-9
• MF: C₇H₄BrNS
• MW: 214.082359313965
• MDL: MFCD08461757
• CID: 3168263
• PubChem ID: 2757167
• Update Time: 2025-06-08

2-Bromophenylthiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Bromophenylthiocyanate
• AKOS024388178
• SCHEMBL25142154
• Thiocyanic acid, 2-bromophenyl ester
• 1-bromo-2-thiocyanatobenzene
• [(2-BROMOPHENYL)SULFANYL]FORMONITRILE
• o-Bromophenyl thiocyanate
• thiocyanic acid (2-bromophenyl) ester
• (2-bromophenyl) thiocyanate
• 55757-32-9
• A806077
• HS-6795

• MDL： MFCD08461757
• Inchi： 1S/C7H4BrNS/c8-6-3-1-2-4-7(6)10-5-9/h1-4H
• InChI Key： YGLCJPXYKGCEIZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1SC#N

Computed Properties

• Exact Mass: 212.92478Da
• Monoisotopic Mass: 212.92478Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.1Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Bromophenylthiocyanate

Comprehensive Overview of 2-Bromophenylthiocyanate (CAS No. 55757-32-9): Properties, Applications, and Industry Insights

2-Bromophenylthiocyanate (CAS No. 55757-32-9) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in synthetic chemistry. This aromatic thiocyanate derivative, featuring a bromine substituent at the ortho position, serves as a critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular formula, C₇H₄BrNS, and distinct reactivity profile make it a focal point for researchers exploring cross-coupling reactions and heterocyclic compound development.

In recent years, the demand for 2-Bromophenylthiocyanate has surged due to its role in palladium-catalyzed reactions, a hotspot in modern organic synthesis. Industry trends highlight its utility in constructing biaryl scaffolds, which are pivotal in drug discovery for conditions like cancer and neurodegenerative diseases. Environmental concerns have also driven innovation, with greener synthesis methods for thiocyanate derivatives gaining traction—addressing queries like "sustainable synthesis of halogenated aromatics" frequently searched in academic databases.

The compound’s physical properties—such as a melting point range of 45–50°C and solubility in organic solvents like dichloromethane and acetone—are meticulously documented to ensure reproducibility in lab settings. Analytical techniques like HPLC and GC-MS are commonly employed to verify purity, a topic often queried as "analytical methods for thiocyanate compounds" in scientific forums. Stability under inert atmospheres and sensitivity to moisture are key handling considerations, aligning with safety-focused searches such as "storage guidelines for air-sensitive reagents."

From an industrial perspective, 2-Bromophenylthiocyanate is integral to producing liquid crystal materials and OLED precursors, reflecting the electronics sector’s growth. Patent analyses reveal its use in photoactive layers for energy-efficient displays, resonating with trending searches on "organic electronics raw materials." Additionally, its role in pesticide intermediates caters to the agrochemical industry’s need for eco-friendly pest control solutions, a topic amplified by global food security debates.

Emerging research explores 2-Bromophenylthiocyanate’s potential in metal-organic frameworks (MOFs) and catalysis, addressing queries like "thiocyanates in MOF design." Collaborative studies between academia and manufacturers aim to optimize its synthesis via microwave-assisted reactions—a technique frequently searched for reducing reaction times. These advancements underscore the compound’s adaptability to cutting-edge technologies while maintaining cost-effectiveness, a balance highly sought after in chemical procurement discussions.

Regulatory compliance, particularly regarding REACH and OSHA standards, is another critical aspect. Suppliers often highlight certifications like "ISO 9001" to address buyer concerns about quality assurance, mirroring frequent search terms like "certified chemical suppliers." Transparent documentation of spectroscopic data (IR, NMR) further enhances trust, as researchers prioritize verifiable references for their work.

In summary, 2-Bromophenylthiocyanate (CAS No. 55757-32-9) exemplifies the intersection of innovation and practicality in fine chemicals. Its multifaceted applications—from life sciences to electronics—coupled with evolving synthesis methodologies, position it as a compound of enduring relevance. By addressing industry pain points and aligning with trending scientific inquiries, this overview aims to serve as a definitive resource for professionals navigating the dynamic landscape of specialty chemicals.